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Compound Name: Fosfosal

Cat. No.: B1673571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fosfosal, also known as 2-carboxyphenyl phosphate or salicylic acid phosphate, is a valuable

substrate for the study of phosphatase kinetics.[1][2][3] It is particularly useful for assaying acid

phosphatase activity. The enzymatic hydrolysis of Fosfosal by a phosphatase yields salicylic

acid and an inorganic phosphate group. The production of salicylic acid can be quantified

colorimetrically, providing a direct measure of enzyme activity. This application note provides

detailed protocols for using Fosfosal to determine phosphatase kinetics and presents relevant

data in a structured format.

The core principle of this assay is the enzymatic cleavage of the phosphate group from

Fosfosal. The resulting salicylic acid can be complexed with iron (III) chloride to produce a

colored product, which can be measured spectrophotometrically. This allows for the

determination of initial reaction velocities at various substrate concentrations, which is essential

for calculating key kinetic parameters such as the Michaelis constant (Km) and the maximum

velocity (Vmax).

Reaction Principle
The enzymatic reaction and subsequent detection step are outlined below. Phosphatase

catalyzes the hydrolysis of Fosfosal into salicylic acid and inorganic phosphate. The reaction is

then stopped, and the amount of salicylic acid produced is determined.
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1. Reagent Preparation
(Buffer, Fosfosal, Enzyme, Stop Solution)

2. Prepare Salicylic Acid
Standard Curve

3. Set Up Enzyme Reactions
(Varying [Fosfosal])

8. Data Analysis
(Calculate Km and Vmax)

4. Incubate at Optimal
Temperature and Time

5. Stop Reaction
(e.g., add NaOH)

6. Develop Color
(Add Iron (III) Chloride)

7. Measure Absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Carboxyphenyl phosphate, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1673571?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673571?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/2-carboxyphenyl-phosphate-98-thermo-scientific/AAA1441703
https://www.fishersci.com/shop/products/2-carboxyphenyl-phosphate-98-thermo-scientific/AAA1441703
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. A14417.06 [thermofisher.com]

3. 2-Carboxyphenyl phosphate, 98% 1 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

To cite this document: BenchChem. [Application Notes & Protocols: Utilizing Fosfosal for
Phosphatase Kinetics Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673571#using-fosfosal-to-study-phosphatase-
kinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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